Cas no 10230-68-9 (1-nitropropan-2-one)

1-nitropropan-2-one Properties

Names and Identifiers

• 2-Propanone, 1-nitro-
• 1-NITROACETONE
• 1-nitropropan-2-one
• NITROACETONE
• 1-Nitro-2-propanone
• 2-Propanone,1-nitro
• nitro-2-propanone
• nitro-acetone
• nitropropanone
• AKOS006239749
• AM86220
• DTXSID90144886
• 10230-68-9
• CS-0440099
• SCHEMBL2441916
• MFCD07438003
• EN300-234114
• SY285532
• A18025
• 1-Nitroacetone #
• 1-Nitroacetone
• Nitroacetone
• Nitropropanone
• propanone, 1-nitro-
• +Expand

• MDL： MFCD07438003
• InChIKey： QCDJOJKIHZQJGX-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H5NO3/c1-3(5)2-4(6)7/h2H2,1H3
• SMILES： CC(=O)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 103.02700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 103.026943022g/mol
• Heavy Atom Count: 7
• Complexity: 92.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• LogP: 0.37530
• PSA: 62.89000
• Refractive Index: 1.4940 (estimate)
• Boiling Point: 193.26°C (rough estimate)
• Melting Point: 50.3°C
• Density: 1.4873 (rough estimate)